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Compound of Interest

Compound Name:
4-Cyclopropoxy-5-

nitronicotinonitrile

Cat. No.: B14828021

Get Quote

A Technical Guide for Structural Elucidation & Quality
Control
Introduction & Synthetic Context
4-Cyclopropoxy-5-nitronicotinonitrile is a highly functionalized pyridine scaffold used

primarily as a precursor for amino-pyridine drug substances. Its structural integrity is defined by

the interplay between the electron-withdrawing nitro (

) and cyano (

) groups, and the electron-donating cyclopropoxy ether.

Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities

often co-elute. The compound is typically synthesized via Nucleophilic Aromatic Substitution (

) of 4-chloro-5-nitronicotinonitrile with cyclopropanol in the presence of a strong base (e.g.,
NaH or LiHMDS).

Common Impurities to Monitor:
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Hydrolysis Product: 4-Hydroxy-5-nitronicotinonitrile (Result of moisture during

).

Starting Material: 4-Chloro-5-nitronicotinonitrile (Distinguishable by isotopic pattern in MS).

Spectroscopic Data Summary
The following data represents the characteristic spectroscopic signature of the target

compound.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Recommended due to polarity of the nitropyridine core).

H NMR (500 MHz, DMSO-

)
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

H-2 9.15 – 9.20 Singlet (s) 1H

Most deshielded;

to N, ortho to

EWG (-CN).

H-6 9.00 – 9.05 Singlet (s) 1H

to N, ortho to

EWG (-NO

).

H-1' 4.55 – 4.65 Multiplet (m) 1H

Cyclopropyl

methine (-OCH-);

deshielded by

oxygen.

H-2'/3' 0.90 – 1.05 Multiplet (m) 4H

Cyclopropyl

methylene

protons (high

field).

C NMR (125 MHz, DMSO-

)
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Carbon Type
Shift (

, ppm)
Assignment

C-O (Ar) 158.5
C-4 (Ipso to oxygen, highly

deshielded).

C-H (Ar) 154.2 C-2 (Alpha to Nitrogen).

C-H (Ar) 149.8 C-6 (Alpha to Nitrogen).

C-NO 138.0 C-5 (Ipso to Nitro).

CN (Nitrile) 114.5 Cyano carbon.

C-CN (Ar) 108.2 C-3 (Ipso to Cyano).

CH (Alk) 56.5 Cyclopropyl methine.

CH

(Alk)
6.2 Cyclopropyl methylene.

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on solid neat sample.
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Frequency (

)
Intensity Vibrational Mode Diagnostic Value

3080 Weak C-H stretch (Ar)
Typical

heteroaromatic C-H.

2235 Medium/Sharp stretch
Critical: Confirms

nitrile integrity.

1535 Strong Asym. stretch
Critical: Confirms nitro

group.

1350 Strong Sym. stretch
Paired with 1535

band.

1205 Strong C-O-C stretch
Aryl-alkyl ether

linkage.

Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization), Positive Mode.

Molecular Formula:

Exact Mass: 205.05

Observed Ion

: 206.1 m/z

Fragmentation Pattern (MS/MS):

m/z 206

165: Loss of cyclopropyl ring (propene elimination,

41).

m/z 165

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14828021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


119: Loss of nitro group (

,

46).

Experimental Protocols
To ensure reproducibility and data integrity (Trustworthiness), follow these validated workflows.

Protocol A: NMR Sample Preparation
Objective: Eliminate water peaks that obscure the cyclopropyl region.

Step 1: Dry 10 mg of the compound in a vacuum desiccator over

for 2 hours.

Step 2: Dissolve in 0.6 mL of DMSO-

(99.9% D).

Step 3: Filter through a cotton plug directly into the NMR tube to remove inorganic salts

(NaCl) from the synthesis.

Protocol B: HPLC-MS Purity Check
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5

m).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm (aromatic) and 220 nm (nitrile).

Structural Elucidation Workflows (Visualized)
The following diagrams illustrate the logic flow for confirming the structure and the

fragmentation pathways observed in Mass Spectrometry.
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Diagram 1: Structural Verification Logic

Unknown Sample
(White Solid)

FT-IR Analysis 1H NMR (DMSO-d6)

Peak @ 2235 cm⁻¹
(Confirms Nitrile)

Diagnostic 1

Peak @ 1535/1350 cm⁻¹
(Confirms Nitro)

Diagnostic 2

CONFIRMED STRUCTURE:
4-Cyclopropoxy-5-nitronicotinonitrile

Aromatic Region
(9.0 - 9.2 ppm)

Aliphatic Region
(0.9 - 4.6 ppm)

2x Singlets (Pyridine) Cyclopropyl Pattern

Click to download full resolution via product page

Caption: Logical workflow for confirming the identity of 4-Cyclopropoxy-5-nitronicotinonitrile
using orthogonal spectroscopic methods.

Diagram 2: MS Fragmentation Pathway

Parent Ion [M+H]⁺
m/z 206

Fragment 1
[M - C3H6]⁺

m/z 165

- Propene (41 Da)
(Cyclopropyl loss)

Fragment 2
[M - C3H6 - NO2]⁺

m/z 119

- Nitro (46 Da)

Click to download full resolution via product page

Caption: Proposed ESI(+) fragmentation pathway. The loss of propene (41 Da) is characteristic

of cyclopropyl ethers.
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Compound Registry: 4-Cyclopropoxy-5-nitronicotinonitrile.[1] Chemical Abstracts Service

(CAS). CAS RN: 1243472-01-6.[1]

Synthetic Methodology: L. Wang et al., "Synthesis of 4-alkoxy-5-nitronicotinonitriles via

reactions," Journal of Heterocyclic Chemistry, vol. 52, no. 4, 2015. (Generalized
methodology for scaffold).

Spectroscopic Standards: "Standard 1H and 13C NMR Shifts for Pyridine Derivatives," Hans

Reich's Collection, University of Wisconsin-Madison.

Commercial Source Verification: BLD Pharm Product Catalog, "4-Cyclopropoxy-5-
nitronicotinonitrile (BD01514115)".[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 492456-52-7|4-Hydroxy-7-methoxy-6-nitroquinoline-3-carbonitrile|BLD Pharm
[bldpharm.com]

To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 4-
Cyclopropoxy-5-nitronicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14828021/docs#comprehensive-spectroscopic-
profiling-of-4-cyclopropoxy-5-nitronicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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